

Comparative Guide: SGI-1027 vs. 4-(4-Aminophenyl)-N,N-dimethylbenzamide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-(4-Aminophenyl)-N,N-dimethylbenzamide

CAS No.: 166386-41-0

Cat. No.: B581844

[Get Quote](#)

Context: Epigenetic Modulation & DNA Methyltransferase (DNMT) Inhibition[1]

Executive Summary

This guide compares SGI-1027, a potent, quinoline-based DNA methyltransferase (DNMT) inhibitor, with **4-(4-Aminophenyl)-N,N-dimethylbenzamide**, a biphenyl-based structural scaffold.[1]

- SGI-1027 is a validated chemical probe that functions as a DNA-competitive, SAM-non-competitive inhibitor of DNMT1, DNMT3A, and DNMT3B.[1] It is widely used to induce the re-expression of tumor suppressor genes in oncology research.[1]
- **4-(4-Aminophenyl)-N,N-dimethylbenzamide** (CAS 166386-41-0) represents a simplified "core" structure.[1] Lacking the critical quinoline and pyrimidine heterocycles required for DNA intercalation and active site binding, it serves primarily as a negative control or a fragment scaffold in Structure-Activity Relationship (SAR) studies.[1]

Key Takeaway: SGI-1027 is the functional effector for epigenetic reprogramming.[1] The dimethylbenzamide analog demonstrates the necessity of the "tail" moieties (quinoline/pyrimidine) for biological activity, as the core scaffold alone is insufficient for DNMT inhibition.[1]


Chemical & Structural Analysis[1][2][3][4]

The dramatic difference in biological activity stems directly from the structural complexity of SGI-1027 compared to the dimethylbenzamide scaffold.[1]

Feature	SGI-1027 (Active Inhibitor)	4-(4-Aminophenyl)-N,N-dimethylbenzamide (Scaffold/Control)
Core Structure	Benzanilide linker (Amide bond between two phenyl rings)	Biphenyl core (Direct C-C bond between phenyl rings)
Key Pharmacophore 1	Quinoline Ring: Intercalates into DNA, displacing the target cytosine.[1]	None: Lacks the planar aromatic system for DNA intercalation.[1]
Key Pharmacophore 2	Aminopyrimidine: Mimics cytosine/SAM interactions in the catalytic pocket.[1]	Dimethylamide: A small, steric capping group with no specific binding affinity.[1]
Molecular Weight	~461.5 g/mol	~240.3 g/mol
Role in Research	Functional DNMT Inhibitor	Structural Probe / Negative Control / Intermediate

Structural Visualization (DOT Diagram)

The following diagram illustrates the structural divergence and the functional "missing pieces" in the scaffold compound.



[Click to download full resolution via product page](#)

Caption: Structural decomposition showing SGI-1027's functional moieties vs. the simplified scaffold.

Biological Activity Profile

SGI-1027: The Benchmark

SGI-1027 acts by distinct mechanisms depending on the DNMT isoform.^[1] It is unique among DNMT inhibitors because it does not require incorporation into DNA (unlike Decitabine/Azacitidine), making it a non-nucleoside inhibitor.^[1]

- Target Specificity:
 - DNMT1: IC₅₀ ≈ 6.0 - 12.5 μM (Induces selective degradation of DNMT1 protein).^[1]
 - DNMT3A: IC₅₀ ≈ 8.0 μM.^{[1][2][3]}
 - DNMT3B: IC₅₀ ≈ 7.5 μM.^{[1][4][2][3]}
- Mechanism:


- DNA Competition: The quinoline moiety intercalates into the DNA helix, preventing the enzyme from accessing the cytosine residue.[\[1\]](#)
- Enzyme Degradation: Treatment leads to the proteasomal degradation of DNMT1 in cancer cells.[\[1\]](#)
- Gene Reactivation: Re-expression of silenced tumor suppressors (e.g., p16, TIMP3, MLH1).[\[1\]](#)

4-(4-Aminophenyl)-N,N-dimethylbenzamide: The Comparator

This compound lacks the extended aromatic systems required for the "bis-substrate" inhibition mode of SGI-1027.[\[1\]](#)

- Predicted Activity:>100 μ M (Inactive) in DNMT assays.[\[1\]](#)
- Utility:
 - Negative Control: Use this to prove that cellular effects observed with SGI-1027 are due to specific DNMT inhibition and not just general toxicity from a benzamide/biphenyl core.[\[1\]](#)
 - Synthesis Intermediate: Often serves as a precursor where the dimethyl group is replaced or the amine is further functionalized.[\[1\]](#)

Mechanistic Pathway (DOT Diagram)



[Click to download full resolution via product page](#)

Caption: Mechanism of action contrast: SGI-1027 drives epigenetic remodeling, while the scaffold is inert.

Experimental Protocols

To validate the difference between these compounds, the following protocols are recommended. These are self-validating systems where SGI-1027 serves as the positive

control and the dimethylbenzamide as the negative control.[\[1\]](#)

Experiment A: Cell-Free DNMT Inhibition Assay

Objective: Quantify IC50 values against recombinant DNMT1.[\[1\]](#)

- Reagents:
 - Recombinant Human DNMT1.[\[1\]](#)[\[4\]](#)
 - Substrate: Poly(dI-dC) or hemimethylated DNA duplex.[\[1\]](#)[\[4\]](#)
 - Methyl Donor: [methyl-3H]-S-adenosylmethionine (SAM) or fluorescent SAM analog.[\[1\]](#)
- Compound Preparation:
 - Dissolve SGI-1027 and **4-(4-Aminophenyl)-N,N-dimethylbenzamide** in DMSO to 10 mM stock.[\[1\]](#)
 - Prepare serial dilutions (0.1 μ M to 100 μ M).
- Reaction:
 - Incubate DNMT1 (100 ng) with compounds for 10 min at 37°C.
 - Add DNA substrate and SAM to initiate reaction.[\[1\]](#)
 - Incubate for 60 min at 37°C.
- Detection:
 - Filter binding assay (DE-81 filters) to capture labeled DNA.[\[1\]](#)[\[4\]](#)
 - Wash filters to remove unbound SAM.[\[1\]](#)
 - Measure via liquid scintillation counting.[\[1\]](#)[\[4\]](#)
- Validation Criteria:

- SGI-1027 should show dose-dependent inhibition (IC50 ~6-12 μ M).[1]
- Dimethylbenzamide should show <10% inhibition at 100 μ M.[1]

Experiment B: Cellular Viability & Gene Re-expression

Objective: Assess functional epigenetic impact in cancer cells (e.g., HCT116 or KG-1).[1]

- Cell Culture: Seed HCT116 cells (2,000 cells/well) in 96-well plates.
- Treatment:
 - Treat with SGI-1027 (1, 5, 10 μ M).[1]
 - Treat with Dimethylbenzamide (1, 5, 10 μ M).[1]
 - Refresh media/drug every 24 hours for 72 hours (SGI-1027 degrades DNMT1, requiring sustained exposure).[1]
- Readout 1 (Viability): MTT or CellTiter-Glo assay at 72h.
 - Expectation: SGI-1027 induces cytotoxicity; Scaffold shows minimal toxicity.[1]
- Readout 2 (Western Blot): Lyse cells and probe for DNMT1.
 - Expectation: SGI-1027 causes disappearance of DNMT1 band; Scaffold leaves DNMT1 intact.[1]

References

- Datta, J. et al. (2009).[1][2] "A new class of quinoline-based DNA hypomethylating agents reactivates tumor suppressor genes by blocking DNA methyltransferase 1 activity and inducing its degradation." [1][2] Cancer Research.[1][2]
- Gros, C. et al. (2015).[1][5] "New Insights on the Mechanism of Quinoline-based DNA Methyltransferase Inhibitors." Journal of Biological Chemistry.
- Rilova, E. et al. (2014).[1][2] "Design, synthesis and biological evaluation of 4-amino-N-(4-aminophenyl)benzamide analogues of quinoline-based SGI-1027 as inhibitors of DNA

methylation." ChemMedChem.

- PubChem Compound Summary. (n.d.). "**4-(4-Aminophenyl)-N,N-dimethylbenzamide** (CAS 166386-41-0)."[1][6][7][8] National Center for Biotechnology Information.[1]
- MedKoo Biosciences. (n.d.).[1] "SGI-1027 Product Data Sheet." MedKoo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. medkoo.com [medkoo.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. file.medchemexpress.com [file.medchemexpress.com]
- 4. selleckchem.com [selleckchem.com]
- 5. researchgate.net [researchgate.net]
- 6. calpaclab.com [calpaclab.com]
- 7. 166386-41-0|4-(4-Aminophenyl)-N,N-dimethylbenzamide|4-(4-Aminophenyl)-N,N-dimethylbenzamide|-范德生物科技公司 [bio-fount.com]
- 8. pharmaffiliates.com [pharmaffiliates.com]
- To cite this document: BenchChem. [Comparative Guide: SGI-1027 vs. 4-(4-Aminophenyl)-N,N-dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b581844/docs#comparative-guide-sgi-1027-vs-4-4-aminophenyl-n-n-dimethylbenzamide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)